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Cas no 105369-89-9 (Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI))

Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI) structure

Product Name:Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI)

  • CAS No:105369-89-9
  • CID:221585
  • MF:C24H40O5
  • MW:408.57140827179
  • Update Time:2025-07-19
Chemical and Physical Properties Global Suppliers Applications & Uses Related Products Analysis

Chemical and Physical Properties

Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI) Chemical and Physical Properties

Names and Identifiers
    • Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI)
    • (2R,4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-hydroxypentanoic acid
    • phocaecholic acid
    • (23R)-3alpha,7alpha,23-Trihydroxy-5beta-cholan-24-oic Acid
    • (23R)-Hydroxychenodeoxycholate
    • AC1L2TNF
    • C17654
    • Cholan-24-oic acid, 3,7,23-trihydroxy-, (3alpha,5beta,7alpha,23R)-
    • CHEBI:81249
    • 3,7,23-Trihydroxycholan-24-oic acid
    • EX-A8365
    • '(2R,4R)-4-((3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-hydroxypentanoic acid'
    • DTXSID40909467
    • SCHEMBL20204258
    • AC-37094
    • beta-Phocaecholate
    • 105369-89-9
    • Q27155191
    • beta-Phocaecholic acid
    • LMST04010102
    • Inchi： 1S/C24H40O5/c1-13(10-20(27)22(28)29)16-4-5-17-21-18(7-9-24(16,17)3)23(2)8-6-15(25)11-14(23)12-19(21)26/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20-,21+,23+,24-/m1/s1
    • InChI Key： SLDVWYDDPPFGHK-WEZRZJDESA-N
    • SMILES： O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)C[C@H](C(=O)O)O)CC[C@H]3[C@@H]21)O
Computed Properties
    • Exact Mass: 408.28757437g/mol
    • Monoisotopic Mass: 408.28757437g/mol
    • Isotope Atom Count: 0
    • Hydrogen Bond Donor Count: 4
    • Hydrogen Bond Acceptor Count: 5
    • Heavy Atom Count: 29
    • Rotatable Bond Count: 4
    • Complexity: 637
    • Covalently-Bonded Unit Count: 1
    • Defined Atom Stereocenter Count: 11
    • Undefined Atom Stereocenter Count : 0
    • Defined Bond Stereocenter Count: 0
    • Undefined Bond Stereocenter Count: 0
    • Surface Charge: 0
    • Tautomer Count: nothing
    • XLogP3: 4.4
    • Topological Polar Surface Area: 98Ų
Experimental Properties

Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI) Related Literature

Related Categories

105369-89-9 (Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI)) Global Suppliers

Product Overview and Price Analysis

Cholan-24-oic acid, 3,7,23-trihydroxy-, (3a,5b,7a,23R)- is a hydroxylated bile acid derivative. It serves as a key intermediate in steroid synthesis and research, particularly in studies related to liver metabolism and cholesterol pathways.

CAS no.105369-89-9 comprehensive analysis

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This compound is a specialized research chemical with limited suppliers, leading to a premium price point. Prices are typically quoted per milligram or gram, reflecting its high purity requirements and niche application in pharmaceutical research and development.

The main factors affecting prices include:

  • Purity and analytical grade (e.g., HPLC, >98%)
  • Scale of purchase (mg vs. gram vs. kg quantities)
  • Supplier reputation and quality certification
  • Custom synthesis complexity and lead time
  • Global supply chain and logistics costs

Top Recommended Suppliers

Jiangsu Kolod Food Ingredients Co., Ltd. - Leading Supplier of High-Purity Food Ingredients
  • Specializes in food-grade potassium and sodium salts
  • Produces high-purity inorganic salts for demanding applications
  • Demonstrates strong growth with 30% annual increase
  • Holds high-tech enterprise certification for innovation
  • Offers a comprehensive portfolio of food additives
TAIXING JOXIN BIO-TEC CO.,LTD. - A Global Supplier of High-Tech Chemical Intermediates
  • Multiple specialized production lines for nitration, halogenation, etc.
  • Diverse product portfolio covering pharmaceutical, dye, and pesticide intermediates.
  • Strong R&D capability for developing new organic synthesis intermediates.
  • Established global market with exports to Europe, America, Japan, and India.
  • Adheres to a 'quality first, customer-centric' business philosophy.

Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI) Research More >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1299808-1g
phocaecholic acid
 105369-89-9 95%
1g
 $4500 2024-06-03
eNovation Chemicals LLC
Y1299808-100mg
phocaecholic acid
 105369-89-9 98%
100mg
 $1300 2025-02-28
eNovation Chemicals LLC
Y1299808-250mg
phocaecholic acid
 105369-89-9 98%
250mg
 $2500 2025-02-28
eNovation Chemicals LLC
Y1299808-250mg
phocaecholic acid
 105369-89-9 98%
250mg
 $2500 2025-02-21
eNovation Chemicals LLC
Y1299808-100mg
phocaecholic acid
 105369-89-9 98%
100mg
 $1300 2025-02-21

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (105369-89-9) belongs is as follows:
Market category Market size Growth rate(CAGR) Main driving factors
Global Market for Bile Acids & Derivatives —— —— Growing pharmaceutical R&D in metabolic diseases
Increasing demand for high-purity research chemicals
Steroid Intermediates Market —— —— Expansion of steroid-based drug development
Advancements in synthetic biology and fermentation
Research Chemicals & Fine Chemicals Market —— —— Rising academic and industrial research funding
Demand for specialized building blocks in synthesis
Estimated Market for CAS 105369-89-9 Niche/Small Stable/Low Specific research project demands
Limited application scope as a specialized intermediate

Applications & Uses of Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI)

Pharmaceutical Research & Development
Pharmaceutical Research & Development
Used as a key intermediate in the synthesis of novel steroid-based therapeutics targeting liver and metabolic disorders.
Serves as a reference standard or metabolite in pharmacokinetic and drug metabolism studies.
Applied in biochemical research to investigate bile acid pathways, receptor interactions, and enzyme mechanisms.
Academic & Biochemical Research
Academic & Biochemical Research
Employed as a tool compound to study cholesterol metabolism, biosynthesis, and related cellular signaling pathways.
Used in in vitro assays to explore the biological activity and structure-activity relationships (SAR) of bile acid analogs.
Acts as a precursor for labeling studies or for generating derivatives for biological evaluation.
Fine Chemical Synthesis
Fine Chemical Synthesis
Serves as a sophisticated chiral building block for the multi-step synthesis of complex natural products or analogs.
Used in process development and optimization for producing high-value, stereochemically defined molecules.
Supplies the specialty chemical market for customers requiring custom-synthesized, high-purity steroid intermediates.

105369-89-9 (Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI)) Related Products

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Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI) Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics
Production End
Production is highly concentrated in regions with advanced fine chemical and CRO/CMO capabilities, such as North America, Europe, and parts of Asia.
Synthesis requires specialized expertise in steroid chemistry, limiting the number of qualified manufacturers globally.
China and India are growing as sources for cost-effective custom synthesis, but quality assurance for high-purity grades is critical.
Consumption End
Primary demand originates from pharmaceutical companies, biotechnology firms, and major academic research institutions in developed regions.
Consumption is project-driven and sporadic, lacking consistent large-scale industrial demand.
End-users prioritize supplier reliability, documentation (CoA), and technical support over price for such specialized materials.
European Market
Characterized by stringent REACH compliance requirements, impacting sourcing and importation of research chemicals.
Strong academic and pharmaceutical R&D base creates steady, though low-volume, demand for high-quality intermediates.
Suppliers often emphasize full regulatory documentation and high analytical standards to meet customer expectations.
Asia-Pacific Market
Growing R&D investment, particularly in China, Japan, and South Korea, is increasing regional demand for research intermediates.
Serves as a major manufacturing hub, offering competitive pricing for custom synthesis but with variability in quality control.
Logistics within the region are efficient, but export to other regions may face complex customs and regulatory hurdles.

Safety and regulatory requirements

Hazard classification
CAS 105369-89-9 is a fine organic chemical compound. Specific hazard data may be limited; it should be treated as potentially hazardous.
May cause irritation to skin, eyes, and respiratory system upon exposure.
No significant explosive or highly flammable properties under standard conditions.
Potential environmental hazard; avoid release to the environment.
Storage and transportation requirements
Storage conditions: Store in a cool, dry, well-ventilated place. Keep container tightly closed. Store away from incompatible materials.
Transportation classification: Not specifically regulated for transport as hazardous material under major schemes (e.g., IMDG, IATA, ADR) based on available data.
Packaging requirements: Use appropriate chemical-resistant containers (e.g., glass vials, sealed bags) placed within secondary containment for safety.
Identification requirements: Label must include product name, CAS number, hazard symbols (if applicable), supplier info, and handling precautions.

Supply chain risk assessment

Geographic Concentration Risk
Supply relies on a limited number of specialized manufacturers, creating vulnerability to regional disruptions.
Single-source dependency for certain custom syntheses poses a significant supply interruption risk.
Global logistics networks are required, exposing shipments to port delays and transportation issues.
Compliance Risk
Must comply with diverse international chemical regulations (e.g., REACH, TSCA), requiring thorough documentation.
Changing regulatory landscapes can impact import/export permissions and allowable uses.
Risk of non-compliance if suppliers fail to provide accurate Safety Data Sheets (SDS) and certifications.
Technical Risk
Complex multi-step synthesis requires high technical expertise; process failures can lead to long lead times.
Challenges in maintaining consistent high purity and stereochemical integrity across different batches.
Limited alternative synthesis routes increase dependency on specific technical methodologies.
Market Risk
Demand is highly volatile and tied to specific, often confidential, R&D projects with uncertain timelines.
Price sensitivity is low but market size is small, limiting economies of scale and supplier interest.
Competition from analogous compounds or alternative research pathways could reduce future demand.

Procurement Suggestions and Strategies

Supplier selection strategy
Top Choice: ——
Prioritize suppliers with proven expertise in steroid chemistry, who provide comprehensive analytical data (NMR, HPLC, MS), full regulatory documentation (SDS, CoA), and have a track record of supplying to pharmaceutical R&D. Technical support is crucial.

Alternative Option: ——
Consider reputable fine chemical distributors or CROs that offer custom synthesis services. They may provide more flexible scale options and competitive lead times, but require rigorous qualification of their quality control processes.

Cost Optimization: ——
For non-GMP or less critical research, evaluate suppliers from established manufacturing regions in Asia. Ensure strict quality agreements are in place, request samples for testing, and verify their compliance with international standards to mitigate risk.

Procurement execution suggestions
Pre-Procurement Preparation:
Clearly define required specifications: purity, quantity, form, and required documentation.
Research and shortlist 3-5 potential suppliers with relevant expertise.
Prepare a technical questionnaire to assess supplier capabilities and quality systems.

Supplier Evaluation & Quotation:
Request and review detailed quotations, including lead time, payment terms, and Incoterms.
Evaluate supplier-provided COA and SDS from previous batches for compliance.
Consider ordering a small test sample to verify quality before larger purchase.

Order Placement & Logistics:
Formalize order with a purchase agreement specifying all technical and quality requirements.
Confirm packaging, labeling, and shipping methods to ensure product integrity during transit.
Arrange necessary import permits and ensure all regulatory paperwork is in order.

Post-Delivery & Quality Assurance:
Upon receipt, inspect packaging for damage and verify labels against the order.
Conduct or arrange for identity and purity confirmation testing against specifications.
Maintain records of the supplier performance for future procurement decisions.

Conclusion

Procurement of CAS 105369-89-9 requires a strategic approach focused on quality and reliability over cost, given its niche application as a research intermediate. Building relationships with technically proficient suppliers, ensuring robust quality control, and managing the complex regulatory and logistical aspects are paramount for successful sourcing. A diversified supplier strategy and thorough pre-qualification process are recommended to mitigate supply chain risks.

Key points:
  • Prioritize suppliers with proven steroid chemistry expertise and comprehensive quality documentation.
  • Quality assurance through independent testing upon receipt is non-negotiable for research integrity.
  • Understand and plan for regulatory compliance (e.g., REACH, import permits) specific to your region.
  • Develop a contingency plan and consider multi-sourcing to address supply chain vulnerabilities.
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